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Compound of Interest

Compound Name: Sirtuin-1 inhibitor 1

Cat. No.: B4538368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Sirtinol, a dual inhibitor of Sirtuin-1

(SIRT1) and Sirtuin-2 (SIRT2), with other relevant sirtuin inhibitors. The information presented

is supported by experimental data to facilitate objective evaluation for research and drug

development purposes.

Introduction to Sirtuins and Sirtinol
Sirtuins are a class of NAD+-dependent deacetylases that play crucial roles in various cellular

processes, including gene silencing, DNA repair, metabolism, and apoptosis.[1] SIRT1 and

SIRT2 are two prominent members of this family, and their dysregulation has been implicated

in diseases such as cancer and neurodegenerative disorders. Sirtinol is a cell-permeable small

molecule that has been identified as a dual inhibitor of both SIRT1 and SIRT2, making it a

valuable tool for studying the physiological functions of these enzymes and a potential starting

point for therapeutic development.

Comparative Analysis of Sirtuin Inhibitors
To provide a clear comparison, this guide focuses on Sirtinol and two other well-characterized

sirtuin inhibitors with overlapping targets: Cambinol and Suramin. The following tables

summarize their inhibitory activity and effects on cancer cell lines.

Inhibitory Activity Against SIRT1 and SIRT2
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Inhibitor Target(s) IC50 (SIRT1) IC50 (SIRT2) Reference(s)

Sirtinol SIRT1, SIRT2 131 µM 38 µM [2]

Cambinol SIRT1, SIRT2 56 µM 59 µM [3]

Suramin SIRT1, SIRT2 0.297 µM 1.15 µM [4]

IC50 values represent the concentration of the inhibitor required to reduce the enzymatic

activity by 50% in in vitro assays.

Effects on Cancer Cell Viability
Inhibitor Cell Line Assay IC50 Reference(s)

Sirtinol
MCF-7 (Breast

Cancer)
MTT Assay

48.6 µM (24h),

43.5 µM (48h)
[5]

H1299 (Lung

Cancer)

Colony

Formation

Inhibition at ≥ 33

µM
[5]

Cambinol
BT-549 (Breast

Cancer)
MTT Assay 22.70 µM [6]

MDA-MB-468

(Breast Cancer)
MTT Assay Not determined [6]

MCF-7 (Breast

Cancer)
MTT Assay 57.87 µM

MDA-MB-231

(Breast Cancer)
MTT Assay 40.28 µM

Suramin
NCI-N417 (Lung

Cancer)
MTT Assay

Varies

(dependent on

serum

concentration)

[2]

Prostate Cancer

Cell Lines

Proliferation

Assay
50 - 100 µM [7]
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Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental procedures, the following diagrams

are provided in Graphviz DOT language.

Sirtuin Signaling Pathway and Inhibition by Sirtinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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